Cas no 81135-35-5 (L-Leucine, N-[N-[(1,1-dimethylethoxy)carbonyl]-D-alanyl]-N-methyl-)

L-Leucine, N-[N-[(1,1-dimethylethoxy)carbonyl]-D-alanyl]-N-methyl- structure
81135-35-5 structure
Product Name:L-Leucine, N-[N-[(1,1-dimethylethoxy)carbonyl]-D-alanyl]-N-methyl-
CAS No:81135-35-5
MF:C15H28N2O5
MW:316.393224716187
CID:704473
PubChem ID:13254981
Update Time:2025-04-19

L-Leucine, N-[N-[(1,1-dimethylethoxy)carbonyl]-D-alanyl]-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • L-Leucine, N-[N-[(1,1-dimethylethoxy)carbonyl]-D-alanyl]-N-methyl-
    • (2S)-4-methyl-2-[methyl-[(2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoyl]amino]pentanoic acid
    • JFYGGQAKFLOHSF-MNOVXSKESA-N
    • N-(tert-Butoxycarbonyl)-D-alanyl-N-methyl-L-leucine
    • DTXSID20532212
    • BOC-(D)-Ala-MeLeu-OH
    • 81135-35-5
    • Inchi: 1S/C15H28N2O5/c1-9(2)8-11(13(19)20)17(7)12(18)10(3)16-14(21)22-15(4,5)6/h9-11H,8H2,1-7H3,(H,16,21)(H,19,20)/t10-,11+/m1/s1
    • InChI Key: JFYGGQAKFLOHSF-MNOVXSKESA-N
    • SMILES: O(C(N[C@H](C)C(N(C)[C@H](C(=O)O)CC(C)C)=O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 316.19982200g/mol
  • Monoisotopic Mass: 316.19982200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 8
  • Complexity: 415
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 95.9Ų
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